2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethyl-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O2/c1-14-7-8-16(15(2)13-14)19(22)20-17-5-3-4-6-18(17)21-9-11-23-12-10-21/h3-8,13H,9-12H2,1-2H3,(H,20,22)
• InChI Key: MKDPSDCYWOWVJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2N3CCOCC3)C
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide is an organic compound with a complex structure that includes a morpholine ring and a benzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide typically involves the reaction of 2,4-dimethylbenzoic acid with 2-(4-morpholinyl)aniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine ring or the benzamide group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or morpholine derivatives.

Scientific Research Applications

2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Benzyl-2-(dimethylamino)-4’-morpholinobutyrophenone: A photoinitiator used in polymerization reactions.

2,4-Dimethyl-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide: A similar compound with a trifluoromethyl group, which may exhibit different chemical and biological properties.

Uniqueness

2,4-dimethyl-N-[2-(4-morpholinyl)phenyl]benzamide is unique due to its specific structural features, such as the presence of both a morpholine ring and a benzamide group